Cas no 102540-71-6 (Octanoic acid, 2,4-dioxo-, ethyl ester)

Octanoic acid, 2,4-dioxo-, ethyl ester structure
102540-71-6 structure
Product Name:Octanoic acid, 2,4-dioxo-, ethyl ester
CAS No:102540-71-6
MF:C10H16O4
MW:200.231643676758
CID:1133557
PubChem ID:10998024
Update Time:2025-04-20

Octanoic acid, 2,4-dioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, 2,4-dioxo-, ethyl ester
    • Ethyl 2,4-dioxooctanoate
    • 2,4-Dioxo-octanoic acid ethyl ester
    • DA-16207
    • XVWFJKVWKCCZME-UHFFFAOYSA-N
    • MFCD08700412
    • Ethyl 2,4-dioxooctanate
    • 102540-71-6
    • SY355585
    • SCHEMBL1577640
    • AKOS004115490
    • DTXSID60451271
    • Ethyl2,4-dioxooctanoate
    • Inchi: 1S/C10H16O4/c1-3-5-6-8(11)7-9(12)10(13)14-4-2/h3-7H2,1-2H3
    • InChI Key: XVWFJKVWKCCZME-UHFFFAOYSA-N
    • SMILES: O=C(CC(C(=O)OCC)=O)CCCC

Computed Properties

  • Exact Mass: 200.10488
  • Monoisotopic Mass: 200.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 60.4Ų

Experimental Properties

  • PSA: 60.44
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